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Compound of Interest

Compound Name: 4-(trans-4-Ethylcyclohexyl)phenol

Cat. No.: B1353535

An In-depth Technical Guide on the Health and Safety of 4-(trans-4-Ethylcyclohexyl)phenol

This technical guide provides a comprehensive overview of the health and safety data for 4-
(trans-4-Ethylcyclohexyl)phenol (CAS No. 89100-78-7). The information is intended for
researchers, scientists, and professionals in drug development and other relevant industries.

Chemical Identification

Property Value

Chemical Name 4-(trans-4-Ethylcyclohexyl)phenol
CAS Number 89100-78-7[1]

Molecular Formula C14H200[2][3]

Molecular Weight 204.31 g/mol [4]

Synonyms a-(trans-4-Ethylcyclohexyl)phenol

A phenol ring substituted with a trans-4-
Structure
ethylcyclohexyl group.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(trans-4-Ethylcyclohexyl)phenol
is presented below.
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Property Value Source

White to off-white crystalline
Appearance solid / White to Light yellow [2][5][6]

powder to crystal

o 127-129°C / 132.0 to 136.0 °C
Melting Point [61[7]
/134 °C

Purity (GC) >98.0% [6]

B Soluble in various organic
Solubility ] ) [2][6]
solvents, including Methanol.

Room Temperature
Storage Temperature (Recommended in a cool and [6]
dark place, <15°C)

Hazard Identification and Classification

According to a Safety Data Sheet from TCI Chemicals, 4-(trans-4-Ethylcyclohexyl)phenol is
not classified as a hazardous substance or mixture under REGULATION (EC) No 1272/2008.
[1] Consequently, no hazard pictograms, signal words, or hazard statements are required.[1]

Other Hazards:

e This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[1]

o The toxicological and ecological properties have not been fully investigated.

Experimental Protocols and Safe Handling
Safe Handling Procedures

It is crucial to adhere to standard laboratory safety practices when handling 4-(trans-4-
Ethylcyclohexyl)phenol.

o Engineering Controls: Ensure adequate ventilation, and the use of a local exhaust system is
recommended to prevent the dispersion of dust.[1]
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o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses or a face shield.
o Skin Protection: Wear protective gloves and clothing to avoid contact.
o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

» General Hygiene: Wash hands and face thoroughly after handling. Avoid contact with skin,
eyes, and clothing.[1]
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General Safe Handling Workflow

Start Handling Chemical

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Dispense Chemical Carefully
(Avoid Dust Formation)

Perform Experimental Work

Clean Work Area and

Dispose of Waste Properly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: General safe handling workflow for 4-(trans-4-Ethylcyclohexyl)phenol.
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First Aid Measures

In the event of exposure, the following first aid measures should be taken.

 Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.
Seek medical advice if feeling unwell.[1]

o Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin area
well with water. If skin irritation or a rash occurs, seek medical advice.[1]

o Eye Contact: Rinse the eyes with plenty of water. If contact lenses are worn, remove them if
it is easy to do so. If eye irritation persists, seek medical attention.[1]

 Ingestion: Rinse the mouth with water and seek medical advice.[1]

First Aid Procedures for Exposure

DO e O
Inhalation: Skin Contact: Eye Contact: Ingestion:
- Remove Contaminated Clothing, Rinse with Water, ng )
Move to Fresh Air . . Rinse Mouth
Rinse with Water Remove Contact Lenses

Click to download full resolution via product page
Caption: First aid procedures for exposure to 4-(trans-4-Ethylcyclohexyl)phenol.

Fire Fighting Measures

» Suitable Extinguishing Media: Use standard extinguishing media appropriate for the
surrounding fire.

o Specific Hazards: No specific fire hazards have been identified.
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Toxicological and Ecotoxicological Information

There is currently a lack of comprehensive toxicological and ecotoxicological data for 4-(trans-
4-Ethylcyclohexyl)phenol.[1] The substance has not been classified for acute toxicity, skin
corrosion/irritation, serious eye damage/irritation, or as a respiratory or skin sensitizer.

Storage and Disposal

o Storage: Store in a cool, dark, and well-ventilated place.

» Disposal: Dispose of the substance and its container in accordance with local and national
regulations.

Applications

The primary application of 4-(trans-4-Ethylcyclohexyl)phenol is in the synthesis of liquid
crystal materials used in Liquid Crystal Displays (LCDs).[2][5] It is also utilized as a polymer
additive to enhance thermal resistance and mechanical strength and as a pharmaceutical
intermediate in drug discovery.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [a-(trans-4-Ethylcyclohexyl)phenol health and safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353535#a-trans-4-ethylcyclohexyl-phenol-health-
and-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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